Cas no 51012-31-8 (2-(4-chlorobenzenesulfonamido)benzoic acid)

2-(4-chlorobenzenesulfonamido)benzoic acid structure
51012-31-8 structure
Product Name:2-(4-chlorobenzenesulfonamido)benzoic acid
CAS No:51012-31-8
MF:C13H10ClNO4S
MW:311.740801334381
CID:373319
PubChem ID:362690
Update Time:2025-04-19

2-(4-chlorobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[[(4-chlorophenyl)sulfonyl]amino]-
    • 2-(((4-chlorophenyl)sulfonyl)amino)-benzoicaci
    • 2-(4-CHLORO-BENZENESULFONYLAMINO)-BENZOIC ACID
    • 2-(4-chlorophenylsulfonamido)benzoic acid
    • 2-(((4-Chlorophenyl)sulfonyl)amino)benzoic acid
    • Benzoic acid, 2-(((4-chlorophenyl)sulfonyl)amino)-
    • 2-(4-chlorobenzenesulfonamido)benzoic acid
    • CHEMBL37129
    • 51012-31-8
    • CS-0218180
    • Z45511826
    • EN300-00320
    • 2-[(4-chlorophenyl)sulfonylamino]benzoic acid
    • NSC-626929
    • AKOS000114690
    • SCHEMBL12200779
    • SB83077
    • NCI60_008522
    • BDBM50016555
    • NSC626929
    • 2-(4-Chlorophenylsulfonamido)BenzoicAcid
    • Inchi: 1S/C13H10ClNO4S/c14-9-5-7-10(8-6-9)20(18,19)15-12-4-2-1-3-11(12)13(16)17/h1-8,15H,(H,16,17)
    • InChI Key: OWHRRXDJMFQNDI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(NC1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 311.002
  • Monoisotopic Mass: 311.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.535
  • Boiling Point: 507.7°Cat760mmHg
  • Flash Point: 260.8°C
  • PSA: 83.47

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